Cas no 230308-98-2 (Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-)
230308-98-2 structure
Product Name:Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-
CAS No:230308-98-2
MF:C28H18N6
MW:438.482724666595
CID:1413019
Update Time:2024-08-15
Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-
- Quinoxaline, 6-(6-phenyl[2,6'-bi-1H-benzimidazol]-2'-yl)-
-
- Inchi: 1S/C28H18N6/c1-2-4-17(5-3-1)18-6-10-22-25(14-18)33-28(31-22)20-8-11-23-26(16-20)34-27(32-23)19-7-9-21-24(15-19)30-13-12-29-21/h1-16H,(H,31,33)(H,32,34)
- InChI Key: RXNUOPLBOXDDIT-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C3NC4=CC(C5NC6=CC(C7=CC=CC=C7)=CC=C6N=5)=CC=C4N=3)=CC=2)N=CC=1
Computed Properties
- Exact Mass: 438.15954
Experimental Properties
- Density: 1.382±0.06 g/cm3(Predicted)
- Boiling Point: 791.4±70.0 °C(Predicted)
- PSA: 83.14
- pka: 10.29±0.10(Predicted)
Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
230308-98-2 (Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-) Related Products
- 308362-25-6(Ridinilazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent